Cas no 1511924-01-8 (1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 1511924-01-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5991742
• PubChem ID: 83442525
• Update Time: 2025-10-29

1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1863222
• 1511924-01-8

• Inchi： 1S/C12H15N3O/c13-7-12(16)6-10-8-14-15(9-10)11-4-2-1-3-5-11/h1-5,8-9,12,16H,6-7,13H2
• InChI Key： MRHAHGOQKQMCGT-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol

Introduction to 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 1511924-01-8)

1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1511924-01-8, this molecule represents a unique structural motif that combines a propanol backbone with a phenyl-pyrazole heterocyclic system. The presence of both an amino group and a hydroxyl group on the propanol chain, coupled with the electron-rich nature of the pyrazole ring, makes this compound a promising candidate for further exploration in drug discovery and molecular design.

The compound’s structure is particularly intriguing due to its potential biological activity. The 1H-pyrazole moiety is well-known for its role in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the phenyl-substituted pyrazole ring in 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol may enhance its binding affinity to biological targets by introducing additional hydrophobic interactions and electronic effects.

The amino group at the 3-position of the propanol chain provides a site for further functionalization, allowing for the synthesis of more complex derivatives. This flexibility makes the compound a valuable building block in medicinal chemistry, where structural diversification is key to identifying novel therapeutic agents. Additionally, the hydroxyl group at the 2-position can participate in hydrogen bonding interactions, which are crucial for enzyme binding and receptor recognition.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary simulations indicate potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain management.

The synthesis of 1-amino-3-(1-phenyl-1H-pyrazol-4-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as reduction or oxidation. The use of palladium-catalyzed cross-coupling reactions may also be employed to introduce the phenyl group onto the pyrazole ring.

In terms of applications, 1-amino-3-(1H-pyrazol-lphenyl-lH-pyrazol-l4-yll)propan-l-lrol (CAS No. 1511924-OI)-8) holds promise as an intermediate in the development of novel drugs targeting neurological disorders. The pyrazole scaffold has been reported to modulate neurotransmitter receptors, making it relevant for therapies aimed at treating conditions such as epilepsy or Alzheimer’s disease. Furthermore, its structural features may allow it to interfere with pathogenic pathways associated with neuroinflammation.

The compound’s potential also extends to agricultural applications, where it could serve as a precursor for bioactive molecules that enhance crop protection or yield improvement. By leveraging its unique chemical properties, researchers may develop new classes of agrochemicals that are more sustainable and environmentally friendly.

As interest in green chemistry grows, efforts are being made to develop synthetic methodologies for l-amino-l-(l-phcnyl-IH-pyrznl-I4-yll)prcpn-Z-lrol (CAS No. 1511924-OI)-8) that minimize waste and reduce hazardous byproducts. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic approaches. These innovations not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

Future research directions may focus on exploring derivatives of this compound to enhance their pharmacological properties. By modifying substituents on the pyrazole ring or introducing additional functional groups into the propanol chain, scientists can fine-tune molecular interactions and optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The role of l-amino-l-(l-phcnyl-IH-pyrznl-I4-yll)prcpn-Z-lrol (CAS No. 1511924-OI)-8) in material science is another area worth investigating. Its ability to form hydrogen bonds and its amphiphilic nature make it a candidate for applications in self-assembling systems or as a component in polymer matrices. Such applications could lead to novel materials with tailored properties for use in coatings, adhesives, or even nanotechnology.

In conclusion, l-amino-l-(l-phcnyl-IH-pyrznl-I4-yll)prcpn-Z-lrol (CAS No.l511924-OI)-8) is a versatile compound with significant potential across multiple domains of science and industry Its unique structure positions it as a valuable tool for drug discovery while also offering opportunities for innovation in agriculture and material science As research continues，the full scope of its applications is likely to expand further，driven by advances in synthetic chemistry and computational biology.